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Compound of Interest

Compound Name:
5-O-Methylvisammioside

(Standard)

Cat. No.: B15597146 Get Quote

Essential Safety and Handling Guide for 5-O-
Methylvisammioside (Standard)
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-O-Methylvisammioside. The information is compiled to ensure the

safety of laboratory personnel and to maintain compliance with standard laboratory safety

practices.

Hazard Identification and Classification
5-O-Methylvisammioside is classified as a hazardous substance. All personnel must be aware

of its potential hazards before handling. The Globally Harmonized System (GHS) classification,

as aggregated from multiple sources, is summarized below.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Personal Protective Equipment (PPE)
Due to the identified hazards, the following personal protective equipment is mandatory when

handling 5-O-Methylvisammioside.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended for handling

glycosides.[2] Always inspect

gloves for integrity before use.

Eye Protection
Safety glasses with side

shields or Goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection Laboratory coat

A standard lab coat should be

worn and buttoned to its full

length.

Respiratory Protection
Use in a well-ventilated area or

fume hood

If working with the solid form

where dust may be generated,

use a NIOSH-approved

respirator with a particulate

filter.

Operational Handling Plan
Adherence to the following procedures will minimize exposure and ensure safe handling of 5-

O-Methylvisammioside.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder to avoid inhalation of dust.

Ensure that an eyewash station and safety shower are readily accessible.

Keep the work area clean and uncluttered.[3][4]

2. Handling the Standard:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[3][4]
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When weighing the solid, do so in a fume hood or a ventilated balance enclosure to prevent

the generation of airborne dust.

For creating solutions, add the solid to the solvent slowly to avoid splashing.

3. First Aid Measures:

Exposure Route First Aid Procedure

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

If on Skin

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

If in Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Disposal Plan
Proper disposal of 5-O-Methylvisammioside and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste materials, including unused standards, contaminated gloves, and labware,

in a designated and clearly labeled hazardous waste container.

The container must be made of a chemically resistant material and have a secure lid.
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2. Disposal Procedure:

Do not dispose of 5-O-Methylvisammioside down the drain or in the regular trash.[2][5]

All chemical waste should be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal company.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Disposal Diagram
The following diagram outlines the standard workflow for handling and disposing of 5-O-

Methylvisammioside.
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Workflow for Handling and Disposal of 5-O-Methylvisammioside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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